Cas no 1235091-18-5 (3-(phenylsulfanyl)-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)propanamide)

• Product Name: 3-(phenylsulfanyl)-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)propanamide
• CAS No: 1235091-18-5
• MF: C₂₀H₂₆N₂OS₂
• MW: 374.563242435455
• CID: 6424170
• PubChem ID: 49669367
• Update Time: 2025-06-10

3-(phenylsulfanyl)-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(phenylsulfanyl)-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)propanamide
• F5033-1105
• CHEMBL3439484
• 3-(phenylsulfanyl)-N-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)propanamide
• 1235091-18-5
• AKOS024491697
• VU0630973-1
• 3-phenylsulfanyl-N-[[1-(thiophen-3-ylmethyl)piperidin-4-yl]methyl]propanamide
• 3-(phenylthio)-N-((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)propanamide

• Inchi： 1S/C20H26N2OS2/c23-20(9-13-25-19-4-2-1-3-5-19)21-14-17-6-10-22(11-7-17)15-18-8-12-24-16-18/h1-5,8,12,16-17H,6-7,9-11,13-15H2,(H,21,23)
• InChI Key： OGHSLCLOZMOKSA-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CN1CCC(CNC(CCSC2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 374.14865580g/mol
• Monoisotopic Mass: 374.14865580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 85.9Ų

Additional information on 3-(phenylsulfanyl)-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)propanamide

Introduction to 3-(phenylsulfanyl)-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)propanamide (CAS No: 1235091-18-5)

3-(phenylsulfanyl)-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)propanamide, identified by its CAS number 1235091-18-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a phenylsulfanyl group, a thiophen-3-yl moiety, and a piperidin-4-yl substituent. The presence of these functional groups not only contributes to the compound's unique chemical properties but also suggests potential biological activities that make it a subject of intense research interest.

The structural complexity of 3-(phenylsulfanyl)-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)propanamide arises from the concatenation of multiple heterocyclic and aromatic units. The phenylsulfanyl group, for instance, introduces a sulfur atom into the aromatic ring system, which can participate in various non-covalent interactions such as hydrogen bonding and π-stacking. This feature is particularly relevant in the design of molecules that interact with biological targets, as it can enhance binding affinity and selectivity.

Similarly, the thiophen-3-yl moiety is a key structural element that imparts specific electronic and steric properties to the molecule. Thiophene derivatives are well-documented for their role in pharmaceuticals due to their ability to modulate enzyme activity and receptor binding. In particular, the 3-position of the thiophene ring is often utilized to introduce substituents that can fine-tune the pharmacological profile of the compound. The integration of this group into 3-(phenylsulfanyl)-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)propanamide suggests potential applications in drug discovery, particularly in the development of novel therapeutics targeting neurological and inflammatory disorders.

The piperidin-4-yl substituent further enriches the structural diversity of this compound. Piperidine derivatives are ubiquitous in modern medicines due to their favorable pharmacokinetic properties and ability to occupy deep binding pockets in biological targets. The 4-position substitution pattern is particularly noteworthy, as it can influence both the solubility and metabolic stability of the molecule. This makes 3-(phenylsulfanyl)-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)propanamide an attractive candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging molecular modeling techniques, scientists have been able to identify potential binding modes for 3-(phenylsulfanyl)-N-({1-(thiophen-3-yl)methylpiperidin-4-yll}methyl)propanamide with various biological targets. These studies have highlighted its potential as an inhibitor of enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The presence of multiple interacting groups within its structure suggests that it may exhibit dual or multi-target inhibition, a strategy that has shown promise in addressing complex diseases like cancer and autoimmune disorders.

In addition to its pharmacological potential, 3-(phenylsulfanyl)-N-{(1-thiophen-l-methylpiperidin-l-l)yldimethvl}propanamide has been studied for its role in material science applications. The unique combination of aromatic and heterocyclic rings can contribute to its electronic properties, making it a candidate for use in organic electronics or as a ligand in catalytic systems. The sulfur-containing moieties, in particular, can participate in coordination chemistry, allowing for the design of metal complexes with tailored functionalities.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The multi-step process involves careful functionalization of each structural unit while maintaining regioselectivity and stereochemical integrity. Recent reports have demonstrated efficient synthetic routes that incorporate cross-coupling reactions, such as Suzuki-Miyaura coupling, to construct the biaryl core. These methods highlight the growing sophistication of synthetic organic chemistry and its ability to produce complex molecules with high yields and purity.

From a medicinal chemistry perspective, the biological evaluation of CAS No: 1235091-I8-I5 has revealed several promising leads. In vitro assays have shown activity against bacterial pathogens, suggesting potential applications in antibiotic development. The compound's ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways makes it an intriguing candidate for further investigation. Additionally, preclinical studies have indicated anti-inflammatory effects comparable to existing therapeutics but with improved selectivity profiles.

The future direction of research on this compound will likely focus on optimizing its pharmacokinetic properties through structure-based drug design (SBDD). By modifying key functional groups or introducing prodrugs, researchers aim to enhance bioavailability, reduce toxicity, and extend half-life. Advances in high-throughput screening (HTS) technologies will also facilitate rapid testing of analogues derived from CAS No: 123509I-I8-I5, enabling faster identification of lead compounds for clinical development.

In conclusion,3-(phenyll sulfanyl)-N-{(I-thiophen-l-methylplleridln-l-l)yldimethvl}propanamide (CAS No: I23S09I-I8-I5) represents a compelling example of how structural complexity can translate into biological function. Its multifaceted nature as a pharmacological tool and material science precursor underscores its significance in contemporary research efforts across multiple disciplines. As our understanding of molecular interactions continues to evolve,CAS No: I23S09I-I8-I5 will undoubtedly remain at the forefront of scientific inquiry.